Cas no 26763-19-9 (5'-Adenylic acid, potassium salt)

• Product Name: 5'-Adenylic acid, potassium salt
• CAS No: 26763-19-9
• MF: C₁₀H₁₃KN₅O₇P
• MW: 385.311583280563
• CID: 253385
• PubChem ID: 23681178
• Update Time: 2025-06-13

5'-Adenylic acid, potassium salt Chemical and Physical Properties

Names and Identifiers

• POLYADENYLIC ACID (5') POTASSIUM SALT
• POLYADENYLIC ACID (5\') POTASSIUM SALT
• POLY-ADENYLIC ACID POTASSIUM SALT
• Polyadenosinic acid potassium salt
• Poly(A) potassium salt
• Polyadenylic acid potassium salt
• 5'-Amp potassium salt
• Adenosine 5'-phosphoric acid potassium salt
• Adenosine 5'-phosphate potassium salt
• 5'-ADENYLIC ACID, POTASSIUM SALT
• Adenosine 5'-monophosphate potassium salt
• Adenosine-5'-monophosphoric acid potassium salt
• Potassium 9-[5-O-(hydroxyphosphinato)pentofuranosyl]-9H-purin-6-amine
• potassium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogen phosphate
• 26763-19-9
• WADAUMZGCLRVDM-MCDZGGTQSA-M
• 35170-28-6
• DTXSID00956614
• potassium [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• 5'-Adenylic acid, potassium salt

• MDL： MFCD00131937
• Inchi： 1S/C10H14N5O7P.K/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);/q;+1/p-1/t4-,6-,7-,10-;/m1./s1
• InChI Key： WADAUMZGCLRVDM-MCDZGGTQSA-M
• SMILES： [K+].P(=O)(O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 385.019
• Monoisotopic Mass: 385.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

5'-Adenylic acid, potassium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates

Additional information on 5'-Adenylic acid, potassium salt

Recent Advances in the Study of 5'-Adenylic Acid, Potassium Salt (CAS: 26763-19-9)

5'-Adenylic acid, potassium salt (CAS: 26763-19-9) is a nucleotide derivative that plays a critical role in various biochemical processes, including energy metabolism and signal transduction. Recent studies have highlighted its potential applications in pharmaceuticals, nutraceuticals, and biotechnology. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

One of the key advancements in the study of 5'-Adenylic acid, potassium salt is its improved synthetic methods. Researchers have developed more efficient enzymatic and chemical synthesis routes, which enhance yield and purity. These advancements are crucial for scaling up production for industrial applications. Additionally, novel purification techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound meets pharmaceutical-grade standards.

In terms of biological activities, recent studies have explored the role of 5'-Adenylic acid, potassium salt in cellular energy homeostasis. It serves as a precursor for adenosine triphosphate (ATP), the primary energy currency of cells. This property has been leveraged in research targeting metabolic disorders, such as mitochondrial diseases and diabetes. Furthermore, its anti-inflammatory and immunomodulatory effects are being investigated for potential applications in autoimmune diseases and chronic inflammation.

The therapeutic potential of 5'-Adenylic acid, potassium salt has also been a focal point of recent research. Preclinical studies have demonstrated its efficacy in enhancing cognitive function and neuroprotection, making it a promising candidate for neurodegenerative diseases like Alzheimer's and Parkinson's. Moreover, its role in promoting muscle recovery and reducing fatigue has attracted attention in sports medicine and rehabilitation.

Despite these promising findings, challenges remain in the clinical translation of 5'-Adenylic acid, potassium salt. Issues such as bioavailability, stability, and targeted delivery need to be addressed to fully realize its therapeutic potential. Ongoing research is exploring innovative drug delivery systems, including nanoparticles and liposomes, to overcome these limitations.

In conclusion, 5'-Adenylic acid, potassium salt (CAS: 26763-19-9) continues to be a compound of significant interest in the field of chemical biology and medicine. Recent advancements in its synthesis, biological activities, and therapeutic applications underscore its potential to address unmet medical needs. Future research should focus on overcoming existing challenges to facilitate its transition from the laboratory to the clinic.